Cas no 91569-55-0 (5-ethyl-3-phenylisoxazole-4-carboxylic acid)
91569-55-0 structure
Product Name:5-ethyl-3-phenylisoxazole-4-carboxylic acid
CAS No:91569-55-0
MF:C12H11NO3
MW:217.220643281937
CID:748591
PubChem ID:13545104
Update Time:2025-04-19
5-ethyl-3-phenylisoxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylic acid, 5-ethyl-3-phenyl-
- 5-ethyl-3-phenyl-1,2-oxazole-4-carboxylic acid
- 91569-55-0
- BKVNATITQUEJFR-UHFFFAOYSA-N
- SCHEMBL2473730
- EN300-190836
- 5-Ethyl-3-phenyl-isoxazole-4-carboxylic acid
- F1907-0519
- 5-ethyl-3-phenylisoxazole-4-carboxylicacid
- AKOS013476157
- 5-ethyl-3-phenylisoxazole-4-carboxylic acid
- DTXSID20543383
-
- Inchi: 1S/C12H11NO3/c1-2-9-10(12(14)15)11(13-16-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,14,15)
- InChI Key: BKVNATITQUEJFR-UHFFFAOYSA-N
- SMILES: O1C(CC)=C(C(=O)O)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 217.07389321g/mol
- Monoisotopic Mass: 217.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.3Ų
5-ethyl-3-phenylisoxazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-ethyl-3-phenylisoxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B441933-10mg |
5-ethyl-3-phenylisoxazole-4-carboxylic Acid |
91569-55-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B441933-50mg |
5-ethyl-3-phenylisoxazole-4-carboxylic Acid |
91569-55-0 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B441933-100mg |
5-ethyl-3-phenylisoxazole-4-carboxylic Acid |
91569-55-0 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Chemenu | CM469235-1g |
5-ethyl-3-phenyl-1,2-oxazole-4-carboxylic acid |
91569-55-0 | 95%+ | 1g |
$645 | 2024-07-20 | |
| Enamine | EN300-190836-1g |
5-ethyl-3-phenyl-1,2-oxazole-4-carboxylic acid |
91569-55-0 | 95% | 1g |
$584.0 | 2023-09-18 | |
| Enamine | EN300-190836-5g |
5-ethyl-3-phenyl-1,2-oxazole-4-carboxylic acid |
91569-55-0 | 95% | 5g |
$1695.0 | 2023-09-18 | |
| Enamine | EN300-190836-10g |
5-ethyl-3-phenyl-1,2-oxazole-4-carboxylic acid |
91569-55-0 | 95% | 10g |
$2516.0 | 2023-09-18 | |
| Enamine | EN300-190836-0.05g |
5-ethyl-3-phenyl-1,2-oxazole-4-carboxylic acid |
91569-55-0 | 95% | 0.05g |
$118.0 | 2023-09-18 | |
| Enamine | EN300-190836-0.1g |
5-ethyl-3-phenyl-1,2-oxazole-4-carboxylic acid |
91569-55-0 | 95% | 0.1g |
$176.0 | 2023-09-18 | |
| Enamine | EN300-190836-0.25g |
5-ethyl-3-phenyl-1,2-oxazole-4-carboxylic acid |
91569-55-0 | 95% | 0.25g |
$252.0 | 2023-09-18 |
5-ethyl-3-phenylisoxazole-4-carboxylic acid Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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